Cas no 2679827-95-1 (tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate
• CAS No: 2679827-95-1
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 6219948
• PubChem ID: 165913857
• Update Time: 2025-07-27

tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate
• 2679827-95-1
• EN300-7286090

• Inchi： 1S/C12H17BrN2O2/c1-8(9-5-6-14-7-10(9)13)15-11(16)17-12(2,3)4/h5-8H,1-4H3,(H,15,16)/t8-/m0/s1
• InChI Key： DDMVBVRJLPHPCH-QMMMGPOBSA-N
• SMILES： BrC1C=NC=CC=1[C@H](C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate

Introduction to Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate (CAS No. 2679827-95-1)

Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate, identified by its CAS number 2679827-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the presence of a (1S)-configured chiral center, make it a promising candidate for further exploration in medicinal chemistry.

The 3-bromopyridin-4-yl moiety in the molecular structure introduces a pyridine ring substituted with a bromine atom at the 3-position and an ethyl chain linked to a carbamate group. Pyridine derivatives are well-documented for their role in various biological processes, and modifications at the 3-position can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. This structural motif has been extensively studied in the context of developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (1S)-configuration of the ethyl group in Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate underscores its potential as a chiral intermediate. Chiral drugs often exhibit enantioselective binding to biological targets, leading to enhanced therapeutic outcomes. The synthesis and characterization of this compound have been optimized to ensure high enantiomeric purity, which is crucial for its application in drug development.

The tert-butyl carbamate moiety is another key feature that contributes to the unique properties of this compound. Carbamates are known for their stability under various conditions and their ability to form hydrogen bonds, which enhances their interactions with biological targets. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to modulate the binding affinity and selectivity of the compound. These characteristics make Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate a valuable building block for designing novel drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been performed using Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate as a lead compound to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate involves multi-step organic reactions, including chiral resolution or synthesis techniques to achieve the desired enantiomeric purity. The use of advanced synthetic methodologies ensures high yield and minimal byproduct formation, making it an efficient intermediate for pharmaceutical applications. Researchers have also explored greener synthetic routes, such as catalytic asymmetric hydrogenation, to reduce environmental impact while maintaining high chemical yields.

In conclusion, Tert-butyl N-[(1S)-1-(3-bromopyridin-4-yl)ethyl]carbamate (CAS No. 2679827-95-1) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of a chiral center, pyridine derivative moiety, and carbamate functionality makes it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts are focused on exploring its biological activity and optimizing synthetic methodologies to enhance its utility in drug development.